Cas no 23194-66-3 (3-Methoxybenzoyl Cyanide)

3-Methoxybenzoyl Cyanide Properties

Names and Identifiers

• Benzeneacetonitrile,3-methoxy-a-oxo-
• (3-Methoxyphenyl)oxoacetonitrile
• (3-METHOXYPHENYL)OXO-ACETONITRILE,
• 3-methoxybenzoyl cyanide
• (3-Methoxy-phenyl)-glyoxylonitril
• (3-methoxy-phenyl)-glyoxylonitrile
• 2-(3-methoxyphenyl)-2-oxoacetonitrile
• 3-Methoxybenzoylcyanid
• 3-Methoxy-phenylglyoxylsaeure-nitril
• AB1478
• Benzeneacetonitrile,3-methoxy-a-oxo
• (3-Methoxy-phenyl)-oxo-acetonitrile
• FT-0690393
• 2-BROMOPYRIDINE-3-SULFONICACID
• (3-METHOXYPHENYL)OXO-ACETONITRILE
• SB35751
• 3-METHOXYBENZOYLCYANIDE
• SCHEMBL10897886
• XXPLCTVJWFATQO-UHFFFAOYSA-N
• m-Anisoyl cyanide
• 3-Methoxybenzene-1-carbonyl cyanide
• 23194-66-3
• Benzeneacetonitrile, 3-methoxy-alpha-oxo-
• MFCD06658461
• CS-0449853
• AKOS006293128
• A816617
• DTXSID30494332
• +Expand

• MDL： MFCD06658461
• InChIKey： XXPLCTVJWFATQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5H,1H3
• SMILES： COC1=CC=CC(=C1)C(=O)C#N

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.047678466g/mol
• Heavy Atom Count: 12
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• LogP: 1.40148
• PSA: 50.09000

3-Methoxybenzoyl Cyanide Security Information

3-Methoxybenzoyl Cyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%